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Compound of Interest

N-(3-Chlorophenyl)-N'-(2-
Compound Name:

naphthyl)urea
CAS No.: 380861-28-9
Cat. No.: B11831813

Get Quote

Technical Profile: N-(3-Chlorophenyl)-N'-(2-
naphthyl)urea[1]
Executive Summary

N-(3-Chlorophenyl)-N'-(2-naphthyl)urea (CAS: 380861-28-9) is a lipophilic diarylurea
compound utilized primarily as a structural scaffold in the development of kinase inhibitors.
Belonging to the class of Type Il kinase inhibitors, molecules with this core structure are
designed to stabilize the "DFG-out" inactive conformation of protein kinases, a mechanism
validated by approved therapeutics such as Sorafenib and Regorafenib. This guide details its
chemical identity, physicochemical properties, synthesis protocols, and handling requirements
for high-precision research applications.

Chemical Identity & Constitution[2][3][4]
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Parameter Data

Chemical Name N-(3-Chlorophenyl)-N'-(2-naphthyl)urea
Common Synonyms 1-(3-Chlorophenyl)-3-(naphthalen-2-yl)urea
CAS Number 380861-28-9

Molecular Formula C17H13CIN20

Molecular Weight 296.75 g/mol

Monoisotopic Mass 296.0716 g/mol

SMILES Clclcecec(NC(=0O)Nc2cec3ceccc3c2)cl

ey

Physicochemical Profile

Understanding the physical behavior of this molecule is critical for assay development and
formulation. The diarylurea motif confers high lipophilicity and poor aqueous solubility,
necessitating the use of organic co-solvents.
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Property Value / Prediction Context

Highly lipophilic; requires

LogP (Predicted) 48-5.2 )
DMSO for stock solutions.

. Suggests good membrane
Topological Polar Surface Area

~41.13 A2 permeability (Rule of 5
(TPSA) _
compliant).
The urea bridge acts as a dual
H-Bond Donors / Acceptors 2 Donors / 1 Acceptor ]
donor/acceptor motif.
Solubility (Water) < 0.1 mg/mL Practically insoluble.
o Recommended solvent for
Solubility (DMSO) > 10 mg/mL ) )
biological assays.
) ) > 200°C (Typical for High crystallinity due to
Melting Point . . .
diarylureas) intermolecular urea stacking.

Synthesis & Methodology
Retrosynthetic Analysis

The formation of the urea linkage is classically achieved through the nucleophilic addition of an
aromatic amine to an aromatic isocyanate. For this specific target, two pathways exist.

o Pathway A: 3-Chlorophenyl isocyanate + 2-Naphthylamine
o Pathway B: 2-Naphthyl isocyanate + 3-Chloroaniline

Critical Safety Note: Pathway A utilizes 2-Naphthylamine, a known human carcinogen (OSHA
regulated). Pathway B is the preferred route to minimize operator exposure to high-risk amine
precursors, provided 2-Naphthyl isocyanate is available. The protocol below describes the
general immunologically safer approach using Pathway B.

Protocol: Isocyanate-Amine Coupling (Pathway B)

Objective: Synthesis of N-(3-Chlorophenyl)-N'-(2-naphthyl)urea on a 1.0 mmol scale.
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Reagents:

2-Naphthyl isocyanate (1.0 mmol, 169 mg)

3-Chloroaniline (1.0 mmol, 127 mg)

Dichloromethane (DCM) or Tetrahydrofuran (THF) — Anhydrous (5 mL)

Hexane (for precipitation)

Step-by-Step Methodology:

Preparation: Flame-dry a 25 mL round-bottom flask and purge with Nitrogen (

) to remove atmospheric moisture (water competes with the amine, forming symmetrical
ureas).

Solvation: Dissolve 1.0 mmol of 2-Naphthyl isocyanate in 3 mL of anhydrous DCM.

Addition: Dissolve 1.0 mmol of 3-Chloroaniline in 2 mL of anhydrous DCM. Add this solution
dropwise to the isocyanate solution at Room Temperature (RT) over 5 minutes.

Reaction: Stir the mixture at RT for 4-12 hours. The reaction is typically driven to completion
by the formation of the stable urea bond.

o Monitoring: Use TLC (Hexane:Ethyl Acetate 3:1). The urea product is significantly more
polar than the starting materials.

Work-up: The product often precipitates directly from DCM.

o If precipitate forms: Filter the white solid and wash with cold DCM (2 x 2 mL).

o If soluble: Concentrate the solvent to ~1 mL under reduced pressure, then add 10 mL of
cold Hexane to induce precipitation.

Purification: Recrystallize from hot Ethanol or an Ethanol/Water mixture if high purity (>99%)
is required for biological screening.
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Workflow Visualization
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Caption: Synthesis via nucleophilic addition. Anhydrous conditions prevent byproduct
formation.

Characterization Standards

To validate the synthesis, the following spectral signatures must be confirmed.

Proton NMR (*H NMR, 400 MHz, DMSO-de)

The urea protons are the diagnostic handle.

e 08.8-9.2 ppm (2H, s): Two distinct singlets (or one broad singlet depending on
concentration) corresponding to the -NH-CO-NH- protons. These are exchangeable with
D20.

e 08.1-7.0 ppm (11H, m): Aromatic region.

o Naphthyl: Look for the characteristic pattern of 7 protons, including the singlet-like signal
for the C1 proton of the naphthyl ring.

o 3-Chlorophenyl: Look for the distinct multiplet pattern of a meta-substituted benzene
(isolated proton at C2 is often a doublet or singlet at higher shift).

Mass Spectrometry (ESI-MS)

o Positive Mode (M+H): Expect peaks at m/z 297.1 and 299.1.
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o Isotope Pattern: The presence of Chlorine-35 and Chlorine-37 will create a characteristic
3:1 intensity ratio between the 297 and 299 peaks.

e Fragmentation: Loss of the isocyanate moiety (m/z ~169 or ~153) is common in collision-
induced dissociation (CID).

Biological Context & Mechanism
The Diarylurea Scaffold in Drug Discovery

This molecule represents a simplified "fragment” of clinically successful kinase inhibitors. Its
utility lies in its ability to mimic the hydrogen bonding patterns required to bind the ATP-binding
site of kinases, specifically in the "DFG-out” (inactive) conformation.

e Pharmacophore: The urea linker functions as a "molecular glue," forming bidentate hydrogen
bonds with the conserved Glutamate (Glu) residue in the kinase

C-helix and the Aspartate (Asp) of the DFG motif.
e Hydrophobic Wings:

o The 2-Naphthyl group occupies the hydrophobic allosteric pocket created by the DFG-out
shift.

o The 3-Chlorophenyl group typically orients towards the solvent front or the hinge region,
providing van der Waals contacts.

Pharmacophore Logic
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Caption: Structural logic of diarylurea binding in Type Il kinase inhibition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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